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Compound of Interest

Compound Name: Lyaline

Cat. No.: B1244569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Lyaline. Given the absence of a specific Safety Data Sheet (SDS)

for Lyaline, these recommendations are based on the general safety principles for handling

indole alkaloids and powdered chemical compounds in a laboratory setting. Adherence to these

guidelines is critical to ensure a safe research environment.

Chemical and Physical Properties of Lyaline
The following table summarizes the available quantitative data for Lyaline. As comprehensive

toxicological data is not publicly available, caution is strongly advised.
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Property Value

Molecular Formula C₂₁H₁₉N₃O₂

Molecular Weight 345.4 g/mol

Appearance Assumed to be a solid powder

Acute Toxicity (Oral) Data not available

Dermal Toxicity Data not available

Inhalation Toxicity Data not available

Carcinogenicity Data not available

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling Lyaline to

minimize exposure and ensure personal safety.
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PPE Category Item Specifications

Eye/Face Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.

Face Shield

Recommended when there is

a significant risk of splashes, to

be worn over safety goggles.

Hand Chemical-Resistant Gloves

Nitrile gloves are

recommended. Double-gloving

is advised for enhanced

protection. Change gloves

immediately if contaminated.[1]

Body Laboratory Coat

A full-length, long-sleeved lab

coat is required to protect skin

and clothing.

Respiratory Respirator

A NIOSH-approved N95 or

higher-level respirator should

be used when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation.[1]

Operational Plan: Handling and Experimental
Protocol
Engineering Controls:

Always handle Lyaline in a certified chemical fume hood to minimize inhalation exposure.

Use a ventilated enclosure when weighing the powdered compound.

General Handling Procedures:

Avoid the creation of dust.
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Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for preparing a chemical solution from a solid compound like

Lyaline.

Calculation: Determine the required mass of Lyaline for the desired solution concentration

and volume.

Weighing:

Tare a clean, dry weigh boat on an analytical balance within a ventilated enclosure.

Carefully weigh the calculated mass of Lyaline powder.

Dissolution:

Transfer the weighed Lyaline to a clean, dry volumetric flask of the appropriate size.

Add a small amount of the desired solvent (e.g., DMSO, ethanol), ensuring it is compatible

with Lyaline.

Gently swirl the flask to dissolve the solid. Sonication may be used to aid dissolution if

necessary.

Dilution:

Once the solid is fully dissolved, add more solvent to the flask until the bottom of the

meniscus reaches the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1244569?utm_src=pdf-body
https://www.benchchem.com/product/b1244569?utm_src=pdf-body
https://www.benchchem.com/product/b1244569?utm_src=pdf-body
https://www.benchchem.com/product/b1244569?utm_src=pdf-body
https://www.benchchem.com/product/b1244569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Clearly label the flask with the chemical name, concentration, solvent, and date of

preparation.

Store the solution in a cool, dry, and dark place, away from incompatible materials.

Disposal Plan
All waste materials contaminated with Lyaline must be treated as hazardous waste.

Solid Waste:

Contaminated PPE (gloves, etc.), weigh boats, and other solid materials should be

collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Unused solutions and contaminated solvents should be collected in a separate, sealed,

and clearly labeled hazardous waste container for liquids.

Do not pour Lyaline solutions down the drain.[2]

Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office, following all local, state, and federal regulations.[3]

Workflow for Safe Handling and Disposal of Lyaline
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Caption: Workflow for the safe handling and disposal of Lyaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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